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Compound of Interest

Compound Name:
5-[(Z)-2-nitroethenyl]-1,3-

benzodioxole

CAS No.: 22568-48-5

Cat. No.: B3421769

Get Quote

Executive Summary
This guide details the synthesis, purification, and analytical validation of 1-(3,4-

methylenedioxyphenyl)-2-nitropropane (MDP2NP) for use as a forensic reference standard.

MDP2NP is a primary precursor in the clandestine manufacture of MDA and MDMA (Ecstasy).

Forensic laboratories require high-purity (>99.5%) reference materials to definitively identify

this precursor in seized evidence and to profile impurity signatures in finished illicit drugs.

This protocol utilizes the Henry Reaction (Nitroaldol Condensation), optimized for high yield

and minimal side-product formation. It includes a rigorous purification workflow to remove

common specific impurities, such as 3,4-methylenedioxybenzonitrile, ensuring the final product

meets ISO 17034-equivalent standards for reference materials.

Safety & Legal Compliance
Controlled Substance Warning: MDP2NP is a "Listed Chemical" (List I in the USA, Category

1 in the EU). Possession and synthesis are strictly regulated. This guide is intended solely

for authorized forensic laboratories and licensed researchers.
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Chemical Hazards: Nitroethane is flammable and suspected of causing genetic defects.

Piperonal is a skin sensitizer. Nitroalkenes are potential lachrymators and skin irritants. All

operations must be conducted in a certified chemical fume hood.

Chemical Identity & Physical Properties
Property Data

IUPAC Name 1-(1,3-Benzodioxol-5-yl)-2-nitroprop-1-ene

Common Name
MDP2NP, 3,4-Methylenedioxyphenyl-2-

nitropropene

CAS Number 5438-41-5

Molecular Formula

C

H

NO

Molecular Weight 207.18 g/mol

Melting Point 97.0 – 98.5 °C (Distinct yellow needles)

Appearance Bright yellow crystalline solid

Solubility
Soluble in DCM, Acetone, Hot Alcohols;

Insoluble in Water

Synthesis Protocol: The Henry Reaction
Expert Insight: We utilize ammonium acetate in glacial acetic acid rather than basic catalysts

(like cyclohexylamine) for reference standard preparation. While basic catalysis is faster, it

often yields "oily" polymers and difficult-to-remove Michael addition byproducts. The acetic

acid/ammonium acetate system acts as a buffer, promoting the dehydration of the intermediate

nitroadol species while suppressing polymerization, resulting in a cleaner crude product easier

to purify to >99.9%.

Reagents:
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Piperonal (3,4-methylenedioxybenzaldehyde): 15.0 g (0.10 mol)

Nitroethane: 15.0 mL (excess, acts as reagent and co-solvent)

Ammonium Acetate: 3.0 g (Catalyst)

Glacial Acetic Acid: 60 mL

Solvent for Work-up: Distilled Water, Methanol (HPLC Grade)

Step-by-Step Methodology:
Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux

condenser.

Dissolution: Add 15.0 g of Piperonal and 60 mL of Glacial Acetic Acid. Stir until dissolved.

Addition: Add 3.0 g Ammonium Acetate and 15.0 mL Nitroethane.

Reaction: Heat the mixture to a gentle reflux (approx. 100-105°C oil bath temperature).

Maintain reflux for 2 to 3 hours.

Checkpoint: The solution will darken from pale yellow to a deep golden/orange color,

indicating the formation of the conjugated nitroalkene system.

Crystallization: Remove from heat and allow the solution to cool to room temperature. Once

cool, pour the reaction mixture into 300 mL of ice-cold distilled water with vigorous stirring.

Isolation: The MDP2NP will precipitate immediately as a bright yellow solid. Vacuum filter the

solid using a Buchner funnel.

Washing: Wash the filter cake with 3 x 50 mL cold water to remove acetic acid and catalyst

residues.

Drying: Air dry the crude yellow crystals for 1 hour.

Purification Protocol: Recrystallization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To qualify as a Reference Standard, the material must be free of the starting aldehyde

(Piperonal) and the "nitrile" byproduct (3,4-methylenedioxybenzonitrile) often formed if reaction

temperatures are too high.

Solvent Choice: Methanol (MeOH) or Ethanol (EtOH).[1] Methanol is preferred for sharper

crystal formation.

Dissolution: Place the crude dried solid in a clean Erlenmeyer flask. Add minimum hot

Methanol (~5-7 mL per gram of solid) while heating on a steam bath until fully dissolved.

Hot Filtration (Optional): If insoluble particles are present, filter rapidly through a pre-warmed

glass frit.

Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C

for 2 hours.

Observation: Long, interlocking bright yellow needles should form.

Collection: Filter the purified crystals. Wash with a small amount of ice-cold Methanol.

Desiccation: Dry in a vacuum desiccator over P

O

or silica gel for 24 hours.

Target Yield: ~65-75% (approx. 13-15 g).

Target Purity: >99.5%.

Analytical Validation (The Self-Validating System)
A forensic standard is only as good as its characterization. We employ a "Triangulation of Data"

approach.

A. Gas Chromatography-Mass Spectrometry (GC-MS)
Method: Split injection (50:1), DB-5MS column (or equivalent).
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Diagnostic Ions (EI, 70eV):

m/z 207: Molecular Ion (M+). Must be present but may be low intensity due to lability.

m/z 160: [M - HNO

]

. The base peak or major fragment, characteristic of nitropropenes losing nitrous acid.

m/z 131: Methylenedioxybenzyl cation (Piperonyl ion).

m/z 103: Styrenyl fragment.

Purity Check: Integrate total ion chromatogram (TIC). No peak should exceed 0.5% relative

area outside the main analyte.

B. Nuclear Magnetic Resonance ( H-NMR)
Solvent: CDCl

Key Signal: The olefinic proton (=CH-) appears as a distinct singlet (or fine multiplet)

downfield, typically around 8.00 - 8.05 ppm.

Validation: Integration of the aromatic protons (3H, 6.8-7.0 ppm) vs. the olefinic proton (1H)

must yield a 3:1 ratio. The methyl group appears as a singlet near 2.4-2.5 ppm.

C. Infrared Spectroscopy (FTIR-ATR)
Diagnostic Bands:

1510 cm

& 1340 cm

: Strong Asymmetric and Symmetric NO

stretches.

1640 cm
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: C=C alkene stretch (conjugated).

930 cm

: C-O-C stretch (Methylenedioxy ring).

Storage and Stability
Nitropropenes are thermodynamically unstable over long periods.[2]

Conditions: Store at -20°C in amber glass vials (light sensitive).

Shelf Life: Re-test purity every 12 months.

Degradation: Browning of the yellow crystals indicates polymerization or hydrolysis back to

the aldehyde.

Visualization of Workflows
Figure 1: Synthesis and Purification Workflow
This diagram illustrates the critical path from raw reagents to the purified reference standard.

Reagents:
Piperonal + Nitroethane

Henry Reaction
Reflux 100°C, 2-3 hrs

Catalyst System:
NH4OAc + Glacial HOAc

Quench
Pour into Ice Water

Dehydration Crude Product
(Yellow Precipitate)

Precipitation Recrystallization
Solvent: Hot MeOH

Remove Impurities Ref. Standard
MDP2NP (>99.5%)

Crystallization

Click to download full resolution via product page

Caption: Optimized Henry Reaction workflow for the production of forensic-grade MDP2NP.

Figure 2: Analytical Validation Logic
This diagram demonstrates the "Self-Validating" decision tree required to certify the material.
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Purified Crystal Sample

GC-MS Analysis
Target: m/z 207, 160

1H-NMR
Target: Olefinic H @ 8.0ppm

Melting Point
Target: 97-98°C

Data Correlation
Do all pass?

Purity >99% Structure Confirmed Range <1°C

Reject / Re-purify

No

Certify as Reference Material

Yes

Click to download full resolution via product page

Caption: Analytical triangulation strategy ensuring structural identity and purity of the standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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